Cas no 62640-25-9 (Benzene, 1-(chloromethyl)-4-nonyl-)

• Product Name: Benzene, 1-(chloromethyl)-4-nonyl-
• CAS No: 62640-25-9
• MF: C₁₆H₂₅Cl
• MW: 252.822704076767
• CID: 436883
• PubChem ID: 19386711
• Update Time: 2025-04-19

Benzene, 1-(chloromethyl)-4-nonyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(chloromethyl)-4-nonyl-
• 1-(chloromethyl)-4-nonylbenzene
• 62640-25-9
• SCHEMBL8750456
• DTXSID50598583

• Inchi： 1S/C16H25Cl/c1-2-3-4-5-6-7-8-9-15-10-12-16(14-17)13-11-15/h10-13H,2-9,14H2,1H3
• InChI Key： ZXVIWUBUJZQCOF-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)CCCCCCCCC

Computed Properties

• Exact Mass: 252.16465
• Monoisotopic Mass: 252.1644785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0